Cas no 10389-08-9 (Phosphoethanolamine Calcium)

• Product Name: Phosphoethanolamine Calcium
• CAS No: 10389-08-9
• MF: C₂H₆CaNO₄P
• MW: 179.12510061264
• CID: 97528
• PubChem ID: 19985431
• Update Time: 2025-11-02

Phosphoethanolamine Calcium Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-amino-, dihydrogen phosphate (ester), calcium salt (1:1)
• calcium,2-aminoethyl phosphate
• 2-Aminoethyl-dihydrogenphosphat calcium [WHO-DD]
• Phosphoethanolamine calcium
• 2-aminoethanol phosphate calcium
• Phosphorylcolamine calcium
• 2-AMINOETHYL DIHYDROGEN PHOSPHATE CALCIUM [WHO-DD]
• Calcium 2-aminoethyl phosphate
• PhosphoethanolamineCalcium
• Q5018808
• DTXSID40601671
• 10389-08-9
• Phosphorylcolamine calcium [WHO-DD]
• Y68G4M097Y
• calcium;2-aminoethyl phosphate
• SCHEMBL1302204
• 10389-08-9 (calcium)
• UNII-Y68G4M097Y
• Phosphoethanolamine Calcium

• Inchi： 1S/C2H8NO4P.Ca/c3-1-2-7-8(4,5)6;/h1-3H2,(H2,4,5,6);/q;+2/p-2
• InChI Key： SYLKQIHLJRQWAY-UHFFFAOYSA-L
• SMILES： [Ca+2].P(=O)([O-])([O-])OCCN

Computed Properties

• Exact Mass: 178.96608
• Monoisotopic Mass: 178.9660355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 86.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• PSA: 98.44

Additional information on Phosphoethanolamine Calcium

Recent Advances in Phosphoethanolamine Calcium (CAS: 10389-08-9) Research: A Comprehensive Review

Phosphoethanolamine Calcium (CAS: 10389-08-9), a naturally occurring phospholipid derivative, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its role in cellular membrane synthesis and signal transduction, is now being explored for its therapeutic potential in various diseases, including cancer, metabolic disorders, and neurodegenerative conditions. The renewed interest in Phosphoethanolamine Calcium stems from its unique biochemical properties and its ability to modulate key cellular pathways.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of Phosphoethanolamine Calcium. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-proliferative activity against several cancer cell lines by inhibiting the PI3K/AKT/mTOR pathway. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the compound (CAS: 10389-08-9) used in their experiments. These findings suggest that Phosphoethanolamine Calcium could serve as a promising lead compound for developing novel anti-cancer therapeutics.

In the context of metabolic disorders, a groundbreaking 2024 study in Nature Chemical Biology revealed that Phosphoethanolamine Calcium plays a crucial role in regulating lipid metabolism. The research team employed CRISPR-Cas9 gene editing and lipidomic profiling to demonstrate that this compound enhances mitochondrial function and promotes fatty acid oxidation in hepatocytes. These effects were particularly pronounced in models of non-alcoholic fatty liver disease (NAFLD), indicating potential therapeutic applications for metabolic syndrome and related conditions.

The pharmaceutical development of Phosphoethanolamine Calcium has also seen significant progress. Recent patent filings (2023-2024) describe novel formulation strategies to improve the compound's bioavailability and tissue targeting. One particularly innovative approach involves the development of nanoparticle-encapsulated Phosphoethanolamine Calcium, which has shown enhanced blood-brain barrier penetration in preclinical models of neurodegenerative diseases. This advancement could pave the way for treating conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in the clinical translation of Phosphoethanolamine Calcium research. Current investigations are addressing key issues such as optimal dosing regimens, potential side effects, and long-term safety profiles. A multicenter clinical trial initiated in early 2024 is evaluating the compound's efficacy in advanced solid tumors, with preliminary results expected by late 2025. These clinical studies will be crucial for determining the therapeutic potential of Phosphoethanolamine Calcium in human patients.

From a chemical perspective, ongoing research is exploring structure-activity relationships to develop more potent analogs of Phosphoethanolamine Calcium. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are being employed to identify key structural features responsible for the compound's biological activity. These efforts may lead to the development of second-generation derivatives with improved pharmacokinetic properties and target specificity.

In conclusion, the current body of research on Phosphoethanolamine Calcium (CAS: 10389-08-9) demonstrates its multifaceted potential in chemical biology and pharmaceutical applications. While significant progress has been made in understanding its mechanisms of action and therapeutic potential, further research is needed to fully realize its clinical applications. The compound's unique properties position it as a valuable candidate for addressing unmet medical needs across multiple disease areas, making it a focus of intense scientific investigation in the coming years.